Cas no 839715-01-4 (tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate)

• Product name: tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate
• CAS No: 839715-01-4
• MF: C₁₂H₁₃BrF₃NO₃
• MW: 356.135733366013
• MDL: MFCD11975722
• CID: 1817694
• PubChem ID: 59822358

tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-bromo-4-(trifluoromethoxy)phenyl]-, 1,1-dimethylethylester
• tert-butyl 3-bromo-4-(trifluoromethoxy)phenylcarbamate
• tert-butyl (3-bromo-4-(trifluoromethoxy)phenyl)carbamate
• TERT-BUTYL 3-BROMO-4-(TRIFLUOROMETHOXY)PHENYLCARBAMATE(WXG00203)
• tert-butyl N-3-bromo-4-(trifluoromethoxy)phenylcarbamate

• MDL： MFCD11975722
• Inchi： 1S/C12H13BrF3NO3/c1-11(2,3)20-10(18)17-7-4-5-9(8(13)6-7)19-12(14,15)16/h4-6H,1-3H3,(H,17,18)
• InChI Key： QAJMRVGJMJHWTH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(OC(F)(F)F)C(Br)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters